Cas no 20871-70-9 (Benzene, 1-chloro-4-methoxy-5-methyl-2-nitro-)

• Product Name: Benzene, 1-chloro-4-methoxy-5-methyl-2-nitro-
• CAS No: 20871-70-9
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 1397033
• PubChem ID: 13785668
• Update Time: 2025-04-20

Benzene, 1-chloro-4-methoxy-5-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-methoxy-5-methyl-2-nitro-
• 1-Chloro-4-methoxy-5-methyl-2-nitrobenzene
• SCHEMBL2840001
• DTXSID901265222
• 20871-70-9
• ABTIOYFAEPUQAA-UHFFFAOYSA-N

• Inchi： 1S/C8H8ClNO3/c1-5-3-6(9)7(10(11)12)4-8(5)13-2/h3-4H,1-2H3
• InChI Key： ABTIOYFAEPUQAA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 201.01934
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37